Cas no 1508185-10-1 (1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 1508185-10-1
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 5833398
• PubChem ID: 96887482
• Update Time: 2025-11-01

1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid
• EN300-1728713
• 1508185-10-1

• Inchi： 1S/C11H13NO2S/c13-10(14)11(4-1-5-11)8-6-15-9(12-8)7-2-3-7/h6-7H,1-5H2,(H,13,14)
• InChI Key： CKRAAFWBWAJVPM-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C(=O)O)CCC2)N=C1C1CC1

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 1508185-10-1)

The compound 1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 1508185-10-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive thiazole and cyclobutane moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid has surged, driven by the need for innovative therapeutics. This compound's cyclopropyl-thiazole core is a key feature that enhances its metabolic stability and binding affinity, making it a valuable building block in the design of small-molecule drugs. Its carboxylic acid functional group further allows for derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

The synthesis of CAS No. 1508185-10-1 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and efficiency. These methods align with the growing trend toward green chemistry, which emphasizes reducing waste and energy consumption in chemical processes.

One of the most frequently asked questions about 1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid is its potential applications in drug development. Preliminary studies suggest its relevance in targeting inflammatory pathways and neurological disorders, though further research is needed to validate these findings. The compound's lipophilicity and molecular weight are within the desirable range for oral bioavailability, a critical factor in pharmacokinetic optimization.

Another area of interest is the compound's role in fragment-based drug design. Its compact yet versatile structure makes it an ideal fragment for high-throughput screening campaigns. Researchers are also investigating its potential as a protease inhibitor, given the thiazole ring's ability to mimic peptide bonds. This aligns with the broader industry focus on targeted therapies for complex diseases.

From a commercial perspective, CAS No. 1508185-10-1 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Pricing and purity levels vary, with HPLC-grade and NMR-verified samples being the most sought after. The compound's stability under standard storage conditions (e.g., -20°C in a dry environment) ensures its longevity for experimental use.

In summary, 1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid represents a compelling case study in modern medicinal chemistry. Its structural features, synthetic accessibility, and potential therapeutic applications position it as a molecule of enduring interest. As the scientific community continues to explore its capabilities, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.